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Compound of Interest

Compound Name: Artanin

Cat. No.: B014308 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Artanin (CAS: 96917-26-9) is a naturally occurring polyphenolic compound belonging to the

coumarin class.[1] Possessing a range of biological activities, Artanin has garnered interest for

its potential therapeutic applications. This technical guide provides a comprehensive overview

of the known properties of Artanin, including its physicochemical characteristics, biological

functions with a focus on its antioxidant, anti-inflammatory, and neuroprotective effects, and

available experimental data. While detailed experimental protocols and specific signaling

pathway elucidations for Artanin are not extensively available in public literature, this guide

outlines the general methodologies used for evaluating compounds with similar activities,

providing a framework for future research.

Physicochemical Properties
Artanin presents as a crystalline solid and is soluble in a variety of organic solvents, including

chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.[2] A summary of its key

physicochemical properties is provided in Table 1.

Table 1: Physicochemical Properties of Artanin
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Property Value Source(s)

CAS Number 96917-26-9 [2]

Molecular Formula C₁₆H₁₈O₅ [1]

Molecular Weight 290.31 g/mol [1]

Physical State Crystalline Solid [2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[2]

SMILES
CC(=CCOC1=C(C=C(C2=C1O

C(=O)C=C2)OC)OC)C
[1]

Note: Specific quantitative data for melting point, boiling point, and precise solubility were not

available in the reviewed literature.

Synthesis
The synthesis of Artanin has been described as part of the total synthesis of naturally

occurring 5,7,8-trioxygenated coumarins. The key feature of the synthetic pathway involves the

preparation of a suitable tetraoxygenated benzaldehyde, which is then converted to the final

coumarin structure via a Wittig reaction.[2]

Experimental Workflow: General Synthesis of Artanin

Tetraoxygenated Benzaldehyde Precursor Wittig ReactionWittig Reagent ArtaninCyclization

Click to download full resolution via product page

Caption: General synthetic workflow for Artanin.

Biological Activities and Pharmacological Data
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Artanin exhibits a range of biological activities, with notable antioxidant, anti-inflammatory, and

neuroprotective potential. It is a polyphenolic compound that functions by scavenging free

radicals and reducing oxidative stress at the cellular level.[1]

Antioxidant and Anti-inflammatory Activity
Artanin's antioxidant properties are attributed to its ability to scavenge free radicals and inhibit

lipid peroxidation.[1] It is also suggested to modulate various enzymatic pathways associated

with inflammation and cell signaling.[1] While specific studies detailing Artanin's direct

interaction with inflammatory signaling pathways such as NF-κB or antioxidant response

pathways like Nrf2 are not currently available, these are common mechanisms for polyphenolic

compounds.

Hypothesized Anti-inflammatory Signaling Pathway

Inflammatory Stimuli (e.g., LPS)

NF-κB Activation

Pro-inflammatory Cytokine Production

Artanin

Inhibition (Hypothesized)

Oxidative Stress

Nrf2 Activation

Antioxidant Enzyme Expression

Artanin

Activation (Hypothesized)
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Prepare Reagents (Buffer, DTNB, AChE, ATCh, Artanin) Set up 96-well Plate Incubate with Artanin Add Substrate (ATCh) Measure Absorbance at 412 nm Calculate IC50

Prepare Aβ Peptide and Artanin Solutions Incubate Aβ with/without Artanin Add Thioflavin T Measure Fluorescence Analyze Inhibition

Culture U-937 Cells Treat Cells with Artanin Stain with Trypan Blue Count Viable and Non-viable Cells Calculate CC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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